3-amino-6-hydroxy-2-methylquinazolin-4(3H)-one
Overview
Description
3-Amino-6-hydroxy-2-methylquinazolin-4(3H)-one is a chemical compound with the CAS Number: 1256246-92-0 . It has a molecular weight of 191.19 .
Synthesis Analysis
Eleven 3-amino-2-methyl-quinazolin-4(3H)-ones have been synthesized, in good to excellent yields, via their corresponding benzoxazinones using an efficient tandem microwave-assisted green process . Representative acetamides have been thermally derived from their functional free 3-amino group .Molecular Structure Analysis
The Inchi Code for this compound is 1S/C9H9N3O2/c1-5-11-8-3-2-6 (13)4-7 (8)9 (14)12 (5)10/h2-4,13H,10H2,1H3 .Chemical Reactions Analysis
For the synthesis of various arylamides, a novel green microwave-assisted protocol has been developed, which involved the attack of hydrazides on benzoxazinones .Physical and Chemical Properties Analysis
The storage temperature for this compound is 28C .Scientific Research Applications
Antimicrobial and Anti-inflammatory Applications
- 3-Amino-2-methylquinazolin-4(3H)-one derivatives have demonstrated significant antimicrobial and anti-inflammatory activities. For instance, certain synthesized Schiff bases from this compound exhibited notable analgesic, anti-inflammatory, and antihelmintic activities (Sahu et al., 2008).
Corrosion Inhibition
- Schiff bases derived from 3-amino-6-hydroxy-2-methylquinazolin-4(3H)-one, like 3-((4-hydroxybenzylidene)amino)-2-methylquinazolin-4(3H)-one, have been employed as efficient inhibitors for mild steel corrosion, exhibiting high inhibition efficiencies in corrosive acid environments (Jamil et al., 2018).
Anticancer Properties
- The 3-amino-4-hydroxyquinolinone derivative, a variant of this compound, has been identified as a strong antiproliferative agent with potential as a specific therapeutic index for cancer treatment (Talaat et al., 2022).
Anti-tuberculosis Activity
- Novel compounds based on the scaffold of this compound have shown potent anti-tuberculosis activity, with some analogs being as effective as standard drugs like rifampicin (Panneerselvam et al., 2016).
Antioxidant Studies
- Quinazolin derivatives synthesized from 3-amino-2-methylquinazolin-4(3H)-one have shown excellent scavenging capacity against radicals like DPPH and Nitric oxide, surpassing common antioxidants like ascorbic acid (Al-azawi, 2016).
Inhibition of DNA Repair Enzyme PARP
- Quinazolinone inhibitors of the DNA repair enzyme poly(ADP-ribose) polymerase (PARP), synthesized from this compound, have shown potential in clinical studies concerning the repair of drug- and radiation-induced DNA damage (Griffin et al., 1998).
Mechanism of Action
Safety and Hazards
Future Directions
Since quinazolinones are known “privileged” pharmacophores for anticancer and antimicrobial activities, the present study gives information on turning “on” and “off” photosensitization on various derivatives which are often used as synthones for drug development, when chromophores and auxochromes are incorporated or being functionalized .
Properties
IUPAC Name |
3-amino-6-hydroxy-2-methylquinazolin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O2/c1-5-11-8-3-2-6(13)4-7(8)9(14)12(5)10/h2-4,13H,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMHGSEBKCDYZBB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=C(C=C2)O)C(=O)N1N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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